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Compound of Interest

Compound Name: Quindoxin

CAS No.: 2423-66-7

Cat. No.: B1212070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quindoxin, a synthetic heterocyclic N-oxide, belongs to the quinoxaline-1,4-dioxide class of

compounds. Historically utilized as an antibacterial agent and growth promoter in the livestock

industry, its use has been curtailed in many regions due to significant safety concerns. This

technical guide provides a comprehensive overview of Quindoxin's chemical identifiers,

mechanism of action, toxicological profile, and analytical methodologies for its detection,

offering valuable insights for researchers in toxicology, drug development, and food safety.

Core Chemical Identifiers and Physicochemical
Properties
Quindoxin is chemically known as 4-oxidoquinoxalin-1-ium 1-oxide[1]. Its unique structural

features are central to its biological activity.
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Identifier Value Source

CAS Number 2423-66-7 [1]

Molecular Formula C₈H₆N₂O₂ [1]

Molecular Weight 162.15 g/mol [1]

IUPAC Name
4-oxidoquinoxalin-1-ium 1-

oxide
[1]

Canonical SMILES
C1=CC=C2C(=C1)N(C=C[N+]

2=O)[O-]
[1]

InChI Key
CKIHZSGJPSDCNC-

UHFFFAOYSA-N
[1]

Appearance
Solid, Light yellow to yellow

powder/crystal

Melting Point 241 - 243 °C [1]

Synonyms
Quinoxaline 1,4-dioxide,

Grofas, ICI 8173
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Caption: 2D Chemical Structure of Quindoxin

Mechanism of Action: DNA Damage via Oxidative
Stress
The primary mechanism underlying the antibacterial and toxic effects of Quindoxin and other

quinoxaline-1,4-dioxides involves the generation of reactive oxygen species (ROS) and

subsequent DNA damage.

Under anaerobic conditions, the N-oxide groups of Quindoxin can be enzymatically reduced

by bacterial reductases. This reduction process generates unstable radical intermediates that

can interact with molecular oxygen to produce superoxide anions and other ROS. These highly

reactive species can then induce damage to cellular macromolecules, with DNA being a

primary target.

The resulting DNA damage can manifest as strand breaks and base modifications, leading to

the inhibition of DNA synthesis and ultimately, bacterial cell death. This genotoxic mechanism is

also the basis for the mutagenic and carcinogenic properties of Quindoxin. Studies on the

related compound mequindox have shown that it induces cell cycle arrest at the G2/M phase

and triggers apoptosis, cellular responses consistent with significant DNA damage.
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Caption: Proposed Mechanism of Quindoxin-Induced DNA Damage.

Pharmacokinetics and Metabolism
Specific pharmacokinetic data for Quindoxin is limited. However, studies on structurally similar

quinoxaline-1,4-dioxides, such as Mequindox, provide valuable insights into the likely

absorption, distribution, metabolism, and excretion (ADME) profile of Quindoxin.

Following oral administration in rats, Mequindox is rapidly absorbed and extensively

metabolized[2]. The bioavailability of Mequindox was reported to be 37.16%[2]. The

metabolism of quinoxaline-1,4-dioxides primarily involves the reduction of the N-oxide groups,

leading to a variety of metabolites. Some of these metabolites may retain biological activity and

contribute to the overall toxicological profile of the parent compound. Excretion is expected to

occur via both renal and fecal routes. Given the similarities in structure, it is plausible that

Quindoxin follows a similar ADME pathway.

Toxicological Profile
The use of Quindoxin in food-producing animals has been largely discontinued due to its

significant toxicological risks, including genotoxicity, carcinogenicity, and potential for

photoallergic reactions.

Acute Toxicity: While specific LD50 values for Quindoxin are not readily available in the

reviewed literature, data for the related compound Mequindox indicate an oral LD50 of 550

mg/kg body weight in rats, classifying it as moderately toxic[3].

Genotoxicity and Mutagenicity: Quindoxin has been shown to be mutagenic in the Salmonella

microsomal assay (Ames test), inducing both base-pair substitutions and frameshift mutations.

Its mutagenic activity is dependent on the presence of the N-oxide groups and is enhanced
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under anaerobic conditions, which supports the proposed mechanism of action involving

reductive activation.

Carcinogenicity: Long-term exposure to dioxins and dioxin-like compounds has been linked to

various types of cancer in animal studies[4]. The genotoxic nature of Quindoxin raises

significant concerns about its carcinogenic potential.

Photoallergy: Quindoxin is a known photosensitizer that can cause photocontact dermatitis in

individuals exposed to the compound and subsequently to light[5][6].

Regulatory Status
Due to its toxicological profile, the use of Quindoxin as a veterinary feed additive has been

banned or severely restricted in many countries. For instance, China's Ministry of Agriculture

has banned the use of olaquindox, a related quinoxaline-1,4-dioxide, in food animals, citing

potential risks to the breeding industry and human health[7][8]. Similar regulatory actions have

been taken in other jurisdictions to protect consumer safety. Researchers and professionals in

the field should consult their national and regional regulatory agencies for the most current

information on the legal status of Quindoxin.

Analytical Methodology: Determination of Quindoxin
in Animal Feed
The detection and quantification of Quindoxin residues in animal feed are crucial for regulatory

monitoring and ensuring food safety. High-performance liquid chromatography (HPLC) is a

commonly employed technique for this purpose. The following is a generalized protocol based

on established methods for quinoxalines in feed matrices.

Experimental Protocol: HPLC-DAD Analysis of Quindoxin in Animal Feed

1. Sample Preparation and Extraction:

Weigh 5 grams of a homogenized feed sample into a 50 mL centrifuge tube.

Add 20 mL of a suitable extraction solvent, such as a mixture of acetonitrile and water or

methanol.
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Vortex the mixture for 1 minute to ensure thorough mixing.

Place the tube in a sonicator bath for 15 minutes to facilitate extraction.

Centrifuge the sample at 4000 rpm for 10 minutes.

Carefully collect the supernatant.

Repeat the extraction process on the pellet with another 20 mL of the extraction solvent.

Combine the supernatants.

2. Clean-up (Solid-Phase Extraction - SPE):

Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized

water.

Load the combined supernatant onto the conditioned SPE cartridge.

Wash the cartridge with 5 mL of a low-organic-content solvent (e.g., 5% methanol in water)

to remove interferences.

Elute the analyte with 5 mL of a high-organic-content solvent (e.g., methanol or acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

3. HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (e.g.,

30:70 v/v) containing a small amount of an acidifier like formic acid (e.g., 0.1%).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.
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Detection: Diode Array Detector (DAD) at a wavelength of approximately 254 nm and 365

nm.

4. Quantification:

Prepare a series of standard solutions of Quindoxin in the mobile phase.

Generate a calibration curve by plotting the peak area against the concentration of the

standards.

Quantify the amount of Quindoxin in the sample by comparing its peak area to the

calibration curve.
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Caption: General Workflow for HPLC Analysis of Quindoxin in Animal Feed.
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Conclusion
Quindoxin, while possessing antibacterial properties, presents significant toxicological risks

that have led to its ban in many agricultural applications. Its mechanism of action, centered on

the generation of genotoxic reactive oxygen species, underscores the potential for harm to both

animals and humans. For researchers and drug development professionals, understanding the

chemical properties, biological activity, and analytical detection methods for Quindoxin is

essential for risk assessment, regulatory compliance, and the development of safer

alternatives. The information compiled in this guide serves as a foundational resource for these

endeavors.

References
Chemical Cloud Database. QUINDOXIN | 2423-66-7. [Link]

Yin, J., et al. (2011). Acute and subchronic toxicological evaluation of Mequindox in Wistar

rats. Food and Chemical Toxicology, 49(9), 2149-2155. [Link]

Frain-Bell, W. (1975). The investigation of quindoxin photosensitivity. British Journal of

Dermatology, 92(6), 617-624. [Link]

Ministry of Agriculture and Rural Affairs of the People's Republic of China. Regulations on

Administration of Veterinary Drugs. [Link]

Beutin, L., Preller, E., & Kowalski, B. (1981). Mutagenicity of quindoxin, its metabolites, and

two substituted quinoxaline-di-N-oxides. Antimicrobial Agents and Chemotherapy, 20(3),

336–343. [Link]

European Commission. EU regulation on veterinary medicines. [Link]

World Health Organization. (2023, November 29). Dioxins and their effects on human health.

[Link]

Prat, M. D., et al. (2005). Analysis of Nitrofuran Residues in Animal Feed Using Liquid

Chromatography and Photodiode-Array Detection. Chromatographia, 62(11-12), 613-617.

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1212070/docs?utm_src=pdf-body#quindoxin-a-technical-guide-to-its-chemical-properties-biological-activity-and-analysis
https://www.benchchem.com/product/b1212070/docs?utm_src=pdf-body#quindoxin-a-technical-guide-to-its-chemical-properties-biological-activity-and-analysis
https://www.benchchem.com/product/b1212070/docs?utm_src=pdf-body#quindoxin-a-technical-guide-to-its-chemical-properties-biological-activity-and-analysis
https://www.chemcd.com/product/QUINDOXIN-cas-2423-66-7.html
https://pubmed.ncbi.nlm.nih.gov/20600005/
https://www.benchchem.com/product/b1212070/docs?utm_src=pdf-body#quindoxin-a-technical-guide-to-its-chemical-properties-biological-activity-and-analysis
https://pubmed.ncbi.nlm.nih.gov/1131340/
http://www.moa.gov.cn/govpublic/SYJ/201101/t20110125_2553.htm
https://www.benchchem.com/product/b1212070/docs?utm_src=pdf-body#quindoxin-a-technical-guide-to-its-chemical-properties-biological-activity-and-analysis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC181697/
https://food.ec.europa.eu/animals/health/veterinary-medicines-and-medicated-feed/eu-regulation-veterinary-medicines_en
https://www.who.int/news-room/fact-sheets/detail/dioxins-and-their-effects-on-human-health
https://link.springer.com/article/10.1365/s10337-005-0670-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. PubChem Compound Summary for CID

72073, Quindoxin. [Link]

Li, Y., et al. (2021). Simple Purification and Ultrahigh-Pressure Liquid Chromatography–

Tandem Mass Spectrometry Determination of Five Quinoxaline 1,4-dioxides and their

Metabolites in Swine Liver. LCGC International, 34(10), 18-24. [Link]

Gupta, R. C. (Ed.). (2018). Veterinary Toxicology: Basic and Clinical Principles. Academic

Press. [Link]

Li, Y., et al. (2013). Pharmacokinetics of mequindox and its metabolites in rats after

intravenous and oral administration. Food and Chemical Toxicology, 55, 437-443. [Link]

de Vries, H., et al. (1990). Photochemical reactions of quindoxin, olaquindox, carbadox and

cyadox with protein, indicating photoallergic properties. Toxicology, 63(1), 85-95. [Link]

Yahe Nutrition. (2019, May 1). Olaquindox, aminophenylarsinic acid, and roxarsone are

banned from food animals on May 1st, 2019. [Link]

Svirshchevskaya, E. V., et al. (2021). Quinoxaline 1,4-Dioxides: Advances in Chemistry and

Chemotherapeutic Drug Development. Molecules, 26(11), 3233. [Link]

U.S. Food and Drug Administration. Prohibited and Restricted Drugs in Food Animals. [Link]

Jur.ph. (2022). Monitoring Banned Veterinary Drugs and Mycotoxins. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Quindoxin | C8H6N2O2 | CID 72073 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Pharmacokinetics of mequindox and its metabolites in rats after intravenous and oral
administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1212070/docs?utm_src=pdf-body#quindoxin-a-technical-guide-to-its-chemical-properties-biological-activity-and-analysis
https://pubchem.ncbi.nlm.nih.gov/compound/Quindoxin
https://www.chromatographyonline.com/view/simple-purification-and-ultrahigh-pressure-liquid-chromatography-tandem-mass-spectrometry-determination-of-five-quinoxaline-1-4-dioxides-and-their-metabolites-in-swine-liver
https://www.msdvetmanual.com/toxicology/plant-poisoning-in-animals/plant-derived-insecticide-toxicosis-in-animals
https://pubmed.ncbi.nlm.nih.gov/23353123/
https://www.benchchem.com/product/b1212070/docs?utm_src=pdf-body#quindoxin-a-technical-guide-to-its-chemical-properties-biological-activity-and-analysis
https://pubmed.ncbi.nlm.nih.gov/2382272/
https://www.yahe.com.cn/en/news/olaquindox-aminophenylarsinic-acid-and-roxarsone-are-banned-from-food-animals-on-may-1st-2019/
https://www.mdpi.com/1420-3049/26/11/3233
https://www.farad.org/prohibited-and-restricted-drugs-in-food-animals/
https://jur.ph/en/monitoring-banned-veterinary-drugs-and-mycotoxins
https://www.benchchem.com/product/b1212070?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Quindoxin
https://pubmed.ncbi.nlm.nih.gov/22459092/
https://pubmed.ncbi.nlm.nih.gov/22459092/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial
Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]

4. Dioxins [who.int]

5. The investigation of quindoxin photosensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Photochemical reactions of quindoxin, olaquindox, carbadox and cyadox with protein,
indicating photoallergic properties - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Olaquindox, aminophenylarsinic acid, and roxarsone are banned from food animals on
May 1st, 2019_亚禾营养 [yh-nutri.com]

8. jur.ph [jur.ph]

To cite this document: BenchChem. [Quindoxin: A Technical Guide to its Chemical
Properties, Biological Activity, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212070/docs#quindoxin-a-technical-guide-to-its-
chemical-properties-biological-activity-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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